Cas no 1021091-70-2 (2-fluoro-N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide)

• Product Name: 2-fluoro-N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• CAS No: 1021091-70-2
• MF: C₁₆H₁₃FN₆O₂S₂
• MW: 404.441822767258
• CID: 6103916
• PubChem ID: 42139099
• Update Time: 2025-10-21

2-fluoro-N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide
• AKOS024500881
• 2-fluoro-N-[6-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]benzamide
• 1021091-70-2
• 2-fluoro-N-(6-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)benzamide
• F5225-0236

• Inchi： 1S/C16H13FN6O2S2/c1-9-20-23-16(27-9)19-13(24)8-26-14-7-6-12(21-22-14)18-15(25)10-4-2-3-5-11(10)17/h2-7H,8H2,1H3,(H,18,21,25)(H,19,23,24)
• InChI Key： KAVLVWPVQPHQKE-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(N=N1)NC(C1C=CC=CC=1F)=O)CC(NC1=NN=C(C)S1)=O

Computed Properties

• Exact Mass: 404.05254419g/mol
• Monoisotopic Mass: 404.05254419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluoro-N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide

Comprehensive Analysis of 2-fluoro-N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS No. 1021091-70-2)

The compound 2-fluoro-N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS No. 1021091-70-2) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural features and potential therapeutic applications. This thiadiazole-derived molecule combines a pyridazine core with a benzamide moiety, making it a promising candidate for drug discovery. Researchers are particularly interested in its sulfanyl linkage, which enhances molecular stability and bioavailability.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. 2-fluoro-N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide has been explored for its potential role in modulating enzyme activity, particularly in cancer therapy and inflammatory diseases. Its fluorobenzamide group is a key structural element that contributes to its binding affinity with target proteins, a feature highly sought after in drug design.

The synthesis of this compound involves a multi-step process, with the 5-methyl-1,3,4-thiadiazol-2-amine serving as a critical intermediate. Chemists have optimized reaction conditions to improve yield and purity, addressing challenges such as regioselectivity and sulfur incorporation. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize the compound, ensuring compliance with pharmaceutical standards.

From a mechanistic perspective, 2-fluoro-N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide exhibits notable interactions with ATP-binding sites in kinases, as demonstrated in computational docking studies. This property aligns with the growing interest in kinase inhibitors for treating autoimmune disorders and metabolic syndromes. Its low cytotoxicity profile in preliminary assays further underscores its therapeutic potential.

Beyond its biomedical applications, this compound has also piqued interest in material science. The thiadiazole-pyridazine hybrid structure offers unique electronic properties, making it a candidate for organic semiconductors and photovoltaic materials. Researchers are investigating its charge-transfer capabilities, which could revolutionize energy storage technologies.

In conclusion, 2-fluoro-N-[6-({[(5-methyl-1,3,4-thiadiazol-2-yl)carbamoyl]methyl}sulfanyl)pyridazin-3-yl]benzamide (CAS No. 1021091-70-2) represents a versatile compound with broad applications in drug development and advanced materials. Its structural complexity and functional diversity make it a focal point for interdisciplinary research, bridging gaps between chemistry, biology, and engineering.